![molecular formula C10H15F3N2O3 B6246350 6a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-2-one, trifluoroacetic acid CAS No. 2408959-16-8](/img/no-structure.png)
6a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-2-one, trifluoroacetic acid
Overview
Description
The compound “6a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-2-one, trifluoroacetic acid” is a complex organic molecule. It contains a pyrrole ring, which is a five-membered aromatic heterocycle with one nitrogen atom . The molecule also includes an aminomethyl group and an octahydrocyclopenta[b] structure. Trifluoroacetic acid is often used as a reagent or solvent in organic synthesis .
Synthesis Analysis
The synthesis of pyrrole derivatives can be achieved through various methods. For instance, the rearrangement product 6a can be isolated in high yield with 99% ee when using trifluoroacetic acid as an additive and DCM as the solvent . Another approach involves the Paal-Knorr pyrrole synthesis, which allows the formation of N-substituted pyrroles under mild reaction conditions . Additionally, the synthesis of N-acylpyrroles involves the condensation of carboxylic acids with 2,4,4-trimethoxybutan-1-amine, followed by acid-mediated cyclization to form the pyrrole ring .Molecular Structure Analysis
The molecular structure of pyrrole derivatives is characterized by a five-membered ring with alternating single and double bonds, contributing to its aromaticity . Each of the four sp2-hybridized carbons contributes one π electron, and the sp2-hybridized nitrogen atom contributes two from its lone pair, which occupies a p orbital . This allows the ring to be fully conjugated, making the pi electron count for pyrrole 6 pi electrons .Chemical Reactions Analysis
Pyrrole derivatives can undergo various chemical reactions. For instance, the substitution of trichloroacetylated pyrrole with halogen atoms led to the improvement in antibacterial activity . Moreover, direct fluorination of the pyrrole ring can be achieved under carefully controlled conditions, providing a pathway to fluoropyrroles .Physical And Chemical Properties Analysis
Pyrrole derivatives have unique physical and chemical properties. For instance, the molecular formula of pyrrole-2-one is CHNO, with an average mass of 81.073 Da and a mono-isotopic mass of 81.021461 Da . The properties of specific pyrrole derivatives like “6a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-2-one, trifluoroacetic acid” would depend on their specific structure and substituents.Mechanism of Action
The mechanism of action of pyrrole derivatives can vary depending on their specific structure and functional groups. For instance, fluoropyrrole derivatives are known to have many biological properties such as anti-inflammatory agents, stable GnRH receptor antagonists, inhibitors of HCV NS5B polymerase, and Angiotensin II receptor antagonists used in therapy for treating hypertension .
Safety and Hazards
The safety and hazards associated with the handling and use of pyrrole derivatives would depend on their specific structure and properties. Trifluoroacetic acid, for instance, is a strong acid and can cause burns and eye damage . Always refer to the specific Safety Data Sheet (SDS) for detailed information.
Future Directions
The future directions in the research and application of pyrrole derivatives are promising. They are considered as a potential source of biologically active compounds that contain a significant set of advantageous properties . The development of new synthetic methods and the exploration of their biological activities are areas of ongoing research .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-2-one, trifluoroacetic acid involves the reaction of a cyclopentanone derivative with an amine followed by reduction and protection of the resulting amine. The protected amine is then reacted with an acyl chloride to form the final product.", "Starting Materials": [ "Cyclopentanone", "Methylamine", "Sodium borohydride", "Di-tert-butyl dicarbonate", "Trifluoroacetic anhydride" ], "Reaction": [ "Cyclopentanone is reacted with methylamine in the presence of sodium borohydride to form the corresponding amine.", "The resulting amine is then protected with di-tert-butyl dicarbonate to form a carbamate.", "The carbamate is then reduced with sodium borohydride to form the amine.", "The amine is then reacted with trifluoroacetic anhydride to form the final product, 6a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-2-one, trifluoroacetic acid." ] } | |
CAS RN |
2408959-16-8 |
Product Name |
6a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-2-one, trifluoroacetic acid |
Molecular Formula |
C10H15F3N2O3 |
Molecular Weight |
268.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
